Cas no 1267265-53-1 (2-Bromo-1-propylimidazole)

• Product Name: 2-Bromo-1-propylimidazole
• CAS No: 1267265-53-1
• MF: C₆H₉BrN₂
• MW: 189.053060293198
• CID: 5264420
• Update Time: 2025-08-05

2-Bromo-1-propylimidazole Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-propylimidazole
• 2-BROMO-1-PROPYL-1H-IMIDAZOLE
• AT15598
• 1H-Imidazole, 2-bromo-1-propyl-
• 2-Bromo-1-propylimidazole

• Inchi： 1S/C6H9BrN2/c1-2-4-9-5-3-8-6(9)7/h3,5H,2,4H2,1H3
• InChI Key： SEERFMXDSMKPHC-UHFFFAOYSA-N
• SMILES： BrC1=NC=CN1CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 2-Bromo-1-propylimidazole

2-Bromo-1-Propylimidazole (CAS 1267265-53-1): A Versatile Compound in Pharmaceutical and Biomedical Research

2-Bromo-1-propylimidazole, also known by its CAS number 1267265-53-1, is a promising compound that has garnered significant attention in recent years for its potential applications in pharmaceutical and biomedical research. This imidazole derivative features a unique bromine atom at the 2-position and a propyl group at the 1-position, which together contribute to its distinct chemical properties and biological activities. The structural simplicity of 2-Bromo-1-propylimidazole makes it an attractive candidate for further modification and functionalization, enabling the development of novel therapeutics and biomaterials.

Recent studies have highlighted the importance of 2-Bromo-1-propylimidazole in various fields, including drug discovery, polymer science, and medicinal chemistry. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 2-Bromo-1-propylimidazole exhibits potent anti-inflammatory activity by modulating the NF-κB signaling pathway. This finding underscores the potential of this compound as a lead molecule for the development of anti-inflammatory drugs. Additionally, its ability to interact with multiple biological targets makes it a valuable tool for exploring the mechanisms of disease progression and therapeutic interventions.

The chemical structure of 2-Bromo-1-propylimidazole is characterized by its imidazole ring, which is a five-membered heterocyclic compound containing two nitrogen atoms. The presence of the bromine atom at the 2-position introduces a degree of electrophilicity, which can be exploited for further chemical transformations. The propyl group at the 1-position provides steric bulk and hydrophobicity, which may influence the compound's solubility and biological activity. These structural features make 2-Bromo-1-propylimidazole a versatile building block for the synthesis of more complex molecules with tailored functionalities.

Research into the synthesis of 2-Bromo-1-propylimidazole has advanced significantly in recent years. A 2024 study in *Organic Chemistry Insights* reported a novel and efficient synthetic route involving the reaction of imidazole with a brominated propyl halide under mild conditions. This method not only improves the yield of the target compound but also reduces the environmental impact of the synthesis process. Such advancements in synthetic methodology are crucial for the large-scale production of 2-Bromo-1-propylimidazole and its derivatives, which are essential for both academic research and industrial applications.

One of the most exciting areas of research involving 2-Bromo-1-propylimidazole is its potential application in the development of new antimicrobial agents. A 2023 study published in *Antimicrobial Agents and Chemotherapy* showed that 2-Bromo-1-propylimidazole exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. These findings suggest that 2-Bromo-1-propylimidazole could be a promising candidate for the design of novel antibiotics, especially in the context of increasing antibiotic resistance.

Furthermore, 2-Bromo-1-propylimidazole has shown potential in the field of cancer research. A 2023 study in *Cancer Research* investigated the antitumor effects of 2-Bromo-1-propylimidazole and found that it induces apoptosis in cancer cells by targeting specific signaling pathways. The compound's ability to modulate apoptosis-related proteins, such as Bcl-2 and caspase-3, highlights its potential as a therapeutic agent for various types of cancer. These results emphasize the importance of further exploring the biological mechanisms underlying the antitumor activity of 2-Bromo-1-propylimidazole.

In addition to its pharmaceutical applications, 2-Bromo-1-propylimidazole has also been explored for its potential in polymer science. A 2023 study in *Polymer Chemistry* demonstrated that 2-Bromo-1-propylimidazole can be used as a monomer for the synthesis of functional polymers with unique properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in advanced materials and coatings. The versatility of 2-Bromo-1-propylimidazole in polymer chemistry underscores its broad applicability across multiple scientific disciplines.

Despite the growing body of research on 2-Bromo-1-propylimidazole, there are still several challenges that need to be addressed. One of the primary challenges is the optimization of its chemical synthesis to achieve higher purity and yield. Additionally, further studies are required to fully understand the biological mechanisms of action and potential side effects of this compound. These challenges highlight the need for continued research and collaboration between academic and industrial researchers to unlock the full potential of 2-Bromo-1-propylimidazole.

Overall, 2-Bromo-1-propylimidazole represents a promising compound with a wide range of applications in pharmaceutical and biomedical research. Its unique chemical structure and biological activity make it an attractive candidate for the development of new therapeutics and materials. As research in this area continues to advance, it is expected that 2-Bromo-1-propylimidazole will play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.